Cas no 1261235-70-4 ([1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol)

• Product Name: [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol
• CAS No: 1261235-70-4
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 2166347
• Update Time: 2025-05-25

[1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol
• (1-(3,4-Dichlorobenzyl)piperidin-2-yl)methanol
• [1-(3,4-Dichlorobenzyl)piperidin-2-yl]methanol
• SBB075696
• {1-[(3,4-dichlorophenyl)methyl]-2-piperidyl}methan-1-ol

• Inchi： 1S/C13H17Cl2NO/c14-12-5-4-10(7-13(12)15)8-16-6-2-1-3-11(16)9-17/h4-5,7,11,17H,1-3,6,8-9H2
• InChI Key： BQAILLXPFQMCTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCCCC1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 23.5

Additional information on [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol

Introduction to [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol (CAS No. 1261235-70-4)

[1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. This compound, identified by the CAS number 1261235-70-4, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of both chloro and hydroxymethyl functional groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's core structure consists of a piperidine ring substituted with a 3,4-dichlorobenzyl group and a hydroxymethyl moiety at the 2-position of the piperidine ring. This specific arrangement imparts distinct chemical characteristics that make it particularly useful in the synthesis of complex molecules. The dichlorobenzyl group, in particular, is known for its ability to participate in various nucleophilic substitution reactions, which is crucial for constructing more intricate pharmacophores.

In recent years, [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol has been extensively studied for its role in developing novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates targeting various diseases, including neurological disorders and infectious diseases. The piperidine scaffold is a common feature in many bioactive molecules due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other chronic diseases. By serving as a key intermediate, [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol enables the construction of highly specific kinase inhibitors that can modulate these enzymatic activities effectively.

Recent advancements in medicinal chemistry have highlighted the importance of functional group diversity in drug design. The hydroxymethyl group in [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol provides a versatile site for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. This adaptability has led to its incorporation into numerous research projects aimed at discovering new therapeutic entities.

The compound's utility extends beyond kinase inhibition; it has also been explored as a precursor in the synthesis of other bioactive molecules. For instance, its structural framework can be modified to develop compounds with anti-inflammatory and antiviral properties. The dichlorobenzyl group's reactivity allows for the introduction of various substituents, enabling the creation of libraries of compounds with diverse pharmacological profiles.

In academic research, [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol has been utilized in studies aimed at understanding the mechanisms of drug action. By employing this compound as a scaffold, researchers can investigate how structural modifications influence biological activity. Such studies are crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The synthesis of [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of the piperidine derivative followed by functionalization with the 3,4-dichlorobenzyl group and subsequent hydroxylation at the 2-position. These synthetic routes underscore the compound's importance as a building block in pharmaceutical chemistry.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol remains at the forefront of this progress due to its adaptability and reactivity. Its role as an intermediate in synthesizing novel therapeutic agents underscores its significance in modern medicinal chemistry.

The future prospects for this compound are promising, with ongoing research exploring new applications and synthetic strategies. By leveraging its unique structural features, scientists are poised to discover innovative treatments for a wide range of diseases. The continued study of [1-(3,4-Dichloro-benzyl)-piperidin-2-yl]-methanol will undoubtedly contribute significantly to advancements in pharmaceutical science.